7-Bromo-4-methoxy-1,3-benzoxazol-2-amine

• IUPAC Name: 7-bromo-4-methoxy-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C8H7BrN2O2/c1-12-5-3-2-4(9)7-6(5)11-8(10)13-7/h2-3H,1H3,(H2,10,11)
• InChI Key: FWJZZGUANNDQLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Br)OC(=N2)N
• Molecular Formula: C8H7BrN2O2
• Molecular Weight: 243.06 g/mol

Description

7-Bromo-4-methoxy-1,3-benzoxazol-2-amine, also known as BMA-10, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BMA-10 is a benzoxazole derivative that has been shown to have a unique mechanism of action and a range of biochemical and physiological effects. In

Mechanism of Action

Mode of Action

Benzoxazoles, the class of compounds to which it belongs, are known to interact with various biological targets, including enzymes and receptors, leading to changes in cellular processes .

Pharmacokinetics

Its bioavailability, half-life, metabolism, and excretion rates remain to be determined .

Result of Action

Some benzoxazoles have been found to exhibit cytotoxic activity against certain cancer cell lines , suggesting that this compound may also have potential anticancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 7-Bromo-4-methoxy-1,3-benzoxazol-2-amine for lab experiments is its low toxicity profile. This makes it a safer alternative to other compounds that may have toxic effects on cells or animals. Additionally, 7-Bromo-4-methoxy-1,3-benzoxazol-2-amine has been shown to have a high purity and yield, which makes it easier to work with in lab settings. However, one of the limitations of 7-Bromo-4-methoxy-1,3-benzoxazol-2-amine is its limited solubility in water, which may make it more difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 7-Bromo-4-methoxy-1,3-benzoxazol-2-amine. One area of research could be to further explore its anxiolytic and antidepressant-like effects, and to determine whether it could be a potential candidate for the development of new treatments for anxiety and depression. Additionally, further research could be done to explore its anti-inflammatory and anti-tumor effects, and to determine whether it could be a potential candidate for the development of new drugs for these conditions. Finally, research could be done to explore the potential use of 7-Bromo-4-methoxy-1,3-benzoxazol-2-amine in combination with other compounds, in order to enhance its effects or to target multiple pathways at once.

Synthesis Methods

The synthesis of 7-Bromo-4-methoxy-1,3-benzoxazol-2-amine involves the reaction of 4-methoxy-2-nitroaniline with 2-bromo-phenylacetic acid in the presence of a palladium catalyst. The resulting product is then treated with sodium hydroxide to yield 7-Bromo-4-methoxy-1,3-benzoxazol-2-amine in high yield and purity.

Scientific Research Applications

7-Bromo-4-methoxy-1,3-benzoxazol-2-amine has been shown to have potential applications in a range of scientific research areas. One of the most promising areas of research for 7-Bromo-4-methoxy-1,3-benzoxazol-2-amine is in the field of neuroscience. 7-Bromo-4-methoxy-1,3-benzoxazol-2-amine has been shown to have anxiolytic and antidepressant-like effects in animal models, making it a potential candidate for the development of new treatments for anxiety and depression. Additionally, 7-Bromo-4-methoxy-1,3-benzoxazol-2-amine has been shown to have anti-inflammatory effects, which could make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.